Ethyl 5-amino-4-bromo-1,2-oxazole-3-carboxylate

• IUPAC Name: ethyl 5-amino-4-bromo-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C6H7BrN2O3/c1-2-11-6(10)4-3(7)5(8)12-9-4/h2,8H2,1H3
• InChI Key: QKZASPSCKIFIPF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1Br)N
• Molecular Formula: C6H7BrN2O3
• Molecular Weight: 235.04 g/mol

Description

Ethyl 5-amino-4-bromo-1,2-oxazole-3-carboxylate is a chemical compound with the molecular formula C6H7BrN2O3. It is used in various fields such as pharmaceuticals, organic intermediates, and organic light-emitting diodes.

Molecular Structure Analysis

The molecular structure of Ethyl 5-amino-4-bromo-1,2-oxazole-3-carboxylate can be analyzed using various techniques such as NMR, HPLC, LC-MS, and UPLC.

Chemical Reactions Analysis

The chemical reactions involving isoxazoles have been widely researched. For instance, direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 has been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates.

Scientific Research Applications

Synthesis of Indole Derivatives

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Biological Potential of Indole Derivatives

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Antiviral Activity

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Investigation of the DEA Process

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Catalytic Protodeboronation

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Future Directions

In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. Therefore, it is highly desirable to develop robust synthetic methods for the generation of a diverse collection of heterocyclic molecules to accelerate the drug discovery programme. This suggests that Ethyl 5-amino-4-bromo-1,2-oxazole-3-carboxylate and similar compounds may have significant potential in future drug discovery efforts.

Mechanism of Action

Target of Action

Similar compounds have been used in the preparation of inhibitors of akt activity, which are useful in the treatment of cancer and arthritis .

Mode of Action

It’s known that similar compounds can undergo free radical reactions . For instance, N-bromosuccinimide (NBS) can lose the N-bromo atom, leaving behind a succinimidyl radical (S·). This radical can then remove a hydrogen atom to form succinimide (SH), leading to various reactions .

Biochemical Pathways

Similar compounds have been involved in reactions such as free radical bromination, nucleophilic substitution, and oxidation .

Result of Action

Similar compounds have shown anti-viral activity in certain cell lines .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 5-amino-4-bromo-1,2-oxazole-3-carboxylate. For instance, it is soluble in water (35 g/L at 25°C), and it should be stored in cool, dry conditions in well-sealed containers . It is also incompatible with oxidizing agents .